1H-indole-3,5-dicarbonitrile
Overview
Description
1H-Indole-3,5-dicarbonitrile, also known as Indole-3-carboxamide, is an organic compound with a wide range of applications in the scientific research field. It is a heterocyclic compound containing a nitrogen atom and an aromatic ring, making it a versatile building block for the synthesis of several compounds. This compound has been used in various fields such as biochemistry, pharmacology, and drug discovery. It has also been used in the synthesis of several compounds with potential therapeutic applications.
Scientific Research Applications
1H-Indole-3,5-dicarbonitrile has a wide range of applications in the scientific research field. It has been used in the synthesis of several compounds with potential therapeutic applications. It has also been used as a starting material for the synthesis of various other compounds, such as indoles and indazoles, which have been used in drug discovery and development. It has also been used in the synthesis of various polymers and other materials for biomedical applications.
Mechanism of Action
1H-Indole-3,5-dicarbonitrile is a heterocyclic compound containing a nitrogen atom and an aromatic ring. It has been found to interact with various proteins and enzymes, which results in the modulation of several biochemical and physiological processes. It has been found to interact with several receptors, such as the serotonin receptor, and has been found to modulate the activity of these receptors.
Biochemical and Physiological Effects
1H-Indole-3,5-dicarbonitrile has been found to have several biochemical and physiological effects. It has been found to modulate the activity of several proteins and enzymes, which results in the modulation of several biochemical and physiological processes. It has been found to interact with several receptors, such as the serotonin receptor, and has been found to modulate the activity of these receptors. It has also been found to interact with several other proteins and enzymes, resulting in the modulation of several cellular processes.
Advantages and Limitations for Lab Experiments
1H-Indole-3,5-dicarbonitrile has several advantages and limitations when used in lab experiments. One of the main advantages is that it is a relatively inexpensive organic compound, making it a cost-effective starting material for the synthesis of various compounds. Another advantage is that it can be easily synthesized using several methods, making it a versatile compound for the synthesis of various compounds. One of the main limitations is that it is a relatively unstable compound and can easily decompose if not handled correctly.
Future Directions
1H-Indole-3,5-dicarbonitrile has a wide range of potential applications in the scientific research field. One of the main future directions is the development of novel compounds based on this compound. It could also be used in the synthesis of novel polymers and other materials for biomedical applications. It could also be used in the development of novel drugs and drug delivery systems. Additionally, it could be used in the synthesis of compounds with potential therapeutic applications, such as anti-cancer drugs.
Synthesis Methods
1H-Indole-3,5-dicarbonitrile can be synthesized using several methods. The most common method is the reaction of 3-chloroindole and potassium cyanide in aqueous solution. This reaction produces the desired product in high yields. Other methods such as the reaction of indole and carbon disulfide, or the reaction of indole and cyanogen bromide have also been used to synthesize 1H-indole-3,5-dicarbonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1H-indole-3,5-dicarbonitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-nitrobenzaldehyde", "malononitrile", "aniline", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-aminobenzaldehyde using sodium ethoxide in ethanol.", "Step 2: Condensation of 2-aminobenzaldehyde with malononitrile in the presence of sulfuric acid to form 2-(2-cyano-2-phenylethylidene)malononitrile.", "Step 3: Cyclization of 2-(2-cyano-2-phenylethylidene)malononitrile with aniline in the presence of acetic anhydride to form 1H-indole-3-carbonitrile.", "Step 4: Oxidation of 1H-indole-3-carbonitrile with sodium bicarbonate and sodium hypochlorite to form 1H-indole-3,5-dicarbonitrile.", "Step 5: Purification of the product by recrystallization from water and drying over sodium chloride." ] } | |
CAS RN |
1314976-35-6 |
Product Name |
1H-indole-3,5-dicarbonitrile |
Molecular Formula |
C10H5N3 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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